Cas no 670272-73-8 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4'-methyl-1,1'-biphenyl-4-sulfonamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4'-methyl-1,1'-biphenyl-4-sulfonamide
• CAS No: 670272-73-8
• MF: C₂₁H₁₉NO₄S
• MW: 381.44486451149
• CID: 5418172
• Update Time: 2025-10-22

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4'-methyl-1,1'-biphenyl-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-methylphenyl)benzenesulfonamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4'-methyl-1,1'-biphenyl-4-sulfonamide

• Inchi： 1S/C21H19NO4S/c1-15-2-4-16(5-3-15)17-6-9-19(10-7-17)27(23,24)22-18-8-11-20-21(14-18)26-13-12-25-20/h2-11,14,22H,12-13H2,1H3
• InChI Key： YEZRJAIIKMUNOU-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCCOC3=C2)(=O)=O)=CC=C(C2=CC=C(C)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4'-methyl-1,1'-biphenyl-4-sulfonamide

Introduction to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4'-methyl-1,1'-biphenyl-4-sulfonamide (CAS No. 670272-73-8)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4'-methyl-1,1'-biphenyl-4-sulfonamide, identified by its CAS number 670272-73-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by their complex aromatic structures and functional groups, which contribute to their potential biological activity. The benzodioxin moiety and the biphenyl sulfonamide group are particularly noteworthy, as they are often associated with compounds exhibiting notable pharmacological properties.

The structure of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4'-methyl-1,1'-biphenyl-4-sulfonamide is meticulously designed to optimize interactions with biological targets. The benzodioxin ring system, also known as a dibenzo[b,e][1,4]oxazepine core, is a well-studied scaffold in drug discovery due to its ability to modulate various biological pathways. In particular, derivatives of this scaffold have been explored for their potential in treating neurological disorders, inflammatory conditions, and even certain types of cancer. The presence of the 2,3-dihydro substitution enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation.

The sulfonamide group at the para position of the biphenyl ring in N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4'-methyl-1,1'-biphenyl-4-sulfonamide is another critical feature that contributes to its pharmacological profile. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects. The methyl substituent on the biphenyl ring further fine-tunes the electronic properties of the molecule, influencing its binding affinity and selectivity towards specific targets. This combination of structural elements makes N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4'-methyl-1,1'-biphenyl-4-sulfonamide a versatile compound with potential therapeutic applications.

In recent years, there has been a surge in research focused on developing novel molecules that can modulate central nervous system (CNS) function. Compounds with structural similarities to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4'-methyl-1,1'-biphenyl-4-sulfonamide have shown promise in preclinical studies as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The benzodioxin scaffold is particularly interesting because it can interact with various neurotransmitter receptors and ion channels, leading to effects that may alleviate symptoms associated with these conditions. Furthermore, the sulfonamide group can serve as a pharmacophore for designing molecules that exhibit enhanced receptor binding affinity.

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4'-methyl-1,1'-biphenyl-4-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 2,3-dihydro-substituted benzodioxin ring necessitates careful consideration of stereochemistry to ensure the correct configuration is achieved. Similarly, the installation of the sulfonamide group requires expertise in nucleophilic substitution reactions and protecting group strategies. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it more feasible to produce complex molecules like N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4'-methyl-1